N-cyclopentyl-5-hydroxy-2-methyl-4-(1-piperidinylmethyl)-1-benzofuran-3-carboxamide

• IUPAC Name: N-cyclopentyl-5-hydroxy-2-methyl-4-(piperidin-1-ylmethyl)-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C21H28N2O3/c1-14-19(21(25)22-15-7-3-4-8-15)20-16(13-23-11-5-2-6-12-23)17(24)9-10-18(20)26-14/h9-10,15,24H,2-8,11-13H2,1H3,(H,22,25)
• InChI Key: BXRZVANGNYJYAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2CN3CCCCC3)O)C(=O)NC4CCCC4
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

Synthesis Analysis

Synthesis of complex organic compounds often involves multi-step processes and specific reagents. While the direct synthesis process of this specific compound isn't detailed in the available literature, similar compounds have been synthesized through reactions involving nucleophiles and various catalysts. For instance, a related compound, a cycloimidazole nucleoside, was synthesized using reactions with nucleophiles and methylation with methyl iodide (Okutsu & Yamazaki, 1976).

Molecular Structure Analysis

The molecular structure of compounds like N-cyclopentyl-5-hydroxy-2-methyl-4-(1-piperidinylmethyl)-1-benzofuran-3-carboxamide is often elucidated using spectroscopic methods. For similar compounds, conformational analysis has been used to identify distinct conformations, essential for understanding their interactions and stability (Shim et al., 2002).

Chemical Reactions and Properties

Compounds of this nature often exhibit a range of reactions due to their complex structures. For example, a compound with similar functional groups showed interesting reactions with various nucleophiles, leading to the formation of different derivatives (Page et al., 2002).

Physical Properties Analysis

Physical properties like solubility, melting point, and crystalline structure are key for understanding a compound's behavior in different environments. The physical properties of related compounds have been characterized through methods such as X-ray crystallography, which provides insights into their structural conformation (Choi, Seo, & Lee, 2012).

Chemical Properties Analysis

Chemical properties include reactivity, stability, and interactions with other substances. These properties are often investigated using various chemical analyses and reactions, providing insights into the functionality and potential applications of the compound. For similar compounds, studies have focused on their reactivity and potential as inhibitors or reactants in chemical processes (Picard et al., 2000).